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Abstract

This technical guide addresses the natural occurrence of Methyl 3-oxooctadecanoate. A
comprehensive review of available scientific literature and chemical databases was conducted
to ascertain its presence in biological systems. The findings indicate a lack of evidence for the
natural occurrence of Methyl 3-oxooctadecanoate. This document summarizes the available
information regarding this compound, focusing on its chemical properties and synthetic routes,
and clarifies the absence of data related to its natural sources, biosynthetic pathways, and
physiological roles.

Introduction

Methyl 3-oxooctadecanoate (CAS No: 14531-34-1) is a long-chain keto fatty acid ester with
the molecular formula C19H3603[1][2]. Its structure consists of an eighteen-carbon chain with
a keto group at the third carbon position and a methyl ester at the carboxyl end. While various
fatty acid methyl esters are ubiquitous in nature, serving as crucial components of lipids and
signaling molecules, the natural presence of Methyl 3-oxooctadecanoate has not been
documented. Several chemical databases explicitly state that Methyl 3-oxooctadecanoate is
not found in nature[3][4][5].

Physicochemical Properties
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A summary of the key physicochemical properties of Methyl 3-oxooctadecanoate is provided
in Table 1. This information is derived from chemical databases and is essential for its
synthesis, purification, and analytical identification.

Table 1: Physicochemical Properties of Methyl 3-oxooctadecanoate

Property Value Reference
Molecular Formula C19H3603 [1112]
Molecular Weight 312.49 g/mol [1][2]

CAS Number 14531-34-1 [1][2]
Appearance Solid

Melting Point 46-48 °C

Boiling Point 178-180 °C at 0.8 mmHg

Methyl 3-oxostearate, 3-
Synonyms Oxooctadecanoic acid methyl [3]

ester

Synthesis of Methyl 3-oxooctadecanoate

While not found in nature, Methyl 3-oxooctadecanoate can be synthesized in the laboratory. A
general procedure for the synthesis of 3-oxo-fatty acid methyl esters involves the reaction of a
corresponding acid chloride with methyl potassium malonate[6].

Experimental Protocol for Synthesis

The following is a generalized protocol based on the synthesis of similar compounds[6]:

e Preparation of Magnesium Salt: Methyl potassium malonate is suspended in acetonitrile
under an inert atmosphere. Triethylamine and anhydrous magnesium chloride are added,
and the mixture is stirred for several hours to form the magnesium salt of methyl malonate.

o Acylation: The reaction mixture is cooled, and the appropriate acid chloride (in this case,
hexadecanoyl chloride) is added dropwise.
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o Work-up: The reaction is quenched, and the solvent is removed under vacuum. The residue
is then subjected to an acidic workup to remove magnesium salts.

« Purification: The crude product is purified by distillation or recrystallization to yield Methyl 3-
oxooctadecanoate.

A workflow for this chemical synthesis is depicted in the following diagram.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 3-oxooctadecanoate | C19H3603 | CID 84501 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. echemi.com [echemi.com]
3. methyl 3-oxooctadecanoate, 14531-34-1 [thegoodscentscompany.com]
e 4. methyl 12-oxooctadecanoate, 2380-27-0 [thegoodscentscompany.com]
5. methyl 7-oxooctadecanoate, 2380-22-5 [thegoodscentscompany.com]
6. methyl 3-oxooctadecanoate synthesis - chemicalbook [chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide on the Natural Occurrence
of Methyl 3-oxooctadecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089248#natural-occurrence-of-methyl-3-
oxooctadecanoate]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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